Cas no 68543-43-1 (2-Butanone, 3-[bis(phenylmethyl)amino]-)

2-Butanone, 3-[bis(phenylmethyl)amino]- structure
68543-43-1 structure
Product Name:2-Butanone, 3-[bis(phenylmethyl)amino]-
CAS No:68543-43-1
MF:C18H21NO
MW:267.365444898605
CID:392936
PubChem ID:12440210
Update Time:2025-04-19

2-Butanone, 3-[bis(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-[bis(phenylmethyl)amino]-
    • 3-(dibenzylamino)butan-2-one
    • alpha-(N,N-dibenzylamino)ethyl methyl ketone
    • DTXSID20498344
    • 68543-43-1
    • VPRWCKWKTYPOIG-UHFFFAOYSA-N
    • AKOS008950595
    • SCHEMBL1370501
    • Inchi: 1S/C18H21NO/c1-15(16(2)20)19(13-17-9-5-3-6-10-17)14-18-11-7-4-8-12-18/h3-12,15H,13-14H2,1-2H3
    • InChI Key: VPRWCKWKTYPOIG-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 267.16243
  • Monoisotopic Mass: 267.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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